Cas no 2229169-69-9 (2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol)

• Product Name: 2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol
• CAS No: 2229169-69-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5604482
• PubChem ID: 165965462
• Update Time: 2025-05-19

2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol
• 2229169-69-9
• EN300-1800114
• 2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol

• Inchi： 1S/C14H18N2O/c1-10-7-11(8-14(2,15)9-17)12-5-3-4-6-13(12)16-10/h3-7,17H,8-9,15H2,1-2H3
• InChI Key： XXABXSIIIWTBJL-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=C(C)N=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol

Introduction to 2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol (CAS No: 2229169-69-9)

2-Amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229169-69-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both amino and hydroxyl functional groups, coupled with an aromatic quinoline moiety, which suggests potential biological activity and utility in drug discovery programs.

The molecular framework of 2-amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol consists of a propyl backbone substituted with an amino group at the second carbon position and a hydroxyl group at the third carbon. The quinoline ring system, a well-known scaffold in medicinal chemistry, is further modified with a methyl group at the 2-position, enhancing its structural diversity. Such modifications often aim to improve pharmacokinetic properties, such as solubility, metabolic stability, and target binding affinity.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infectious disorders and cancer. The presence of the 2-methylquinolin-4-yl substituent in this compound may contribute to its interaction with biological targets, such as enzymes or receptors, by leveraging the quinoline’s ability to penetrate biological membranes and engage with intracellular pathways. This makes 2-amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing chemists to explore diverse structural analogs through strategies such as halogenation, alkylation, or acylation. These modifications can be tailored to optimize interactions with specific biological targets, thereby enhancing therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-amino-2-methyl-3-(2-methylquinolin-4-yl)propan-1-ol with greater accuracy. By leveraging machine learning models trained on large datasets of experimentally validated compounds, researchers can identify potential binding modes and predict pharmacological effects before conducting costly wet-lab experiments. This high-throughput virtual screening approach has accelerated the discovery process significantly.

The synthesis of 2-amino-2-methyl-3-(2-methylquinolin-4-yloxy)propanal (a precursor to this compound) has been reported in several academic publications. These synthetic routes often involve multi-step sequences that include condensation reactions, cyclization steps, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the quinoline core, while protecting group strategies are employed to ensure regioselective functionalization.

Given its structural complexity and potential biological relevance, CAS No: 2229169 69 9 represents an intriguing molecule for further exploration. Researchers are currently investigating its interactions with enzymes such as kinases or proteases, which are often implicated in disease pathways. Additionally, the compound’s ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders.

The development of novel synthetic methodologies is another area where this compound holds promise. The demand for efficient and scalable synthetic routes is driving innovation in synthetic organic chemistry. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the production of complex molecules like CAS No: 2229169699, reducing reaction times and improving yields.

In conclusion,CAS No: 2229169699 exemplifies the intersection of structural complexity and biological potential that characterizes many modern pharmaceutical candidates. Its unique combination of functional groups and aromatic moieties positions it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for quinoline derivatives,CAS No: 2229169699 is poised to play an important role in shaping the future of medicinal chemistry.